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Compound of Interest

Compound Name: Octyl methacrylate

Cat. No.: B039779 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This document provides essential safety and logistical information

for the proper disposal of octyl methacrylate, a combustible liquid that can cause skin and eye

irritation.

Key Safety Data
Adherence to safety protocols is critical when handling octyl methacrylate. The following table

summarizes key quantitative data for this chemical.

Property Value

Flash Point 195 °F (90.5 °C)[1]

Classification Combustible liquid, Category 4[2]

Hazards

Skin irritation (Category 2)[2], Serious eye

irritation (Category 2A)[2], May cause an allergic

skin reaction (Category 1)[2], May cause

respiratory irritation (Category 3)[2]

NFPA 704 Diamond Health: 2, Flammability: 2, Instability: 1
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In the event of a small spill of octyl methacrylate, follow these steps to ensure safe and

effective cleanup:

Immediate Action: Evacuate personnel from the immediate spill area and ensure adequate

ventilation. Remove all sources of ignition.[2][3]

Personal Protective Equipment (PPE): Before addressing the spill, don appropriate PPE,

including:

Tightly fitting safety goggles or a face shield.[2][4]

Chemical-resistant gloves (inspect before use).[2]

A complete suit protecting against chemicals or a fire/flame resistant and impervious lab

coat.[2][4]

If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[4]

Containment and Absorption: For small spills, use an inert absorbent material such as

absorbent paper, sand, or earth to contain and pick up the liquid.[1][3][5] Avoid using

cellulose-based absorbents as they may be incompatible.[5]

Collection: Carefully collect the absorbed material and contaminated items (e.g., absorbent

paper, gloves) and place them into a sealed, vapor-tight plastic bag or a suitable, closed

container for disposal.[1][2][5]

Decontamination: Wash the contaminated surfaces first with alcohol, followed by a thorough

washing with a strong soap and water solution.[1][5]

Ventilation and Re-entry: Do not re-enter the contaminated area until it has been properly

cleaned and ventilated. A safety officer or other responsible person should verify the area is

safe for re-entry.[1][5]

Proper Disposal Procedures
The disposal of octyl methacrylate and its contaminated waste must be conducted in

accordance with all applicable local, state, and federal regulations.
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Waste Identification: Clearly label the waste container with "Hazardous Waste" and "Octyl
Methacrylate."

Segregation: Do not mix octyl methacrylate waste with other waste streams. It should be

collected in its own designated, closed container.[2]

Container: Use a suitable, tightly closed container for storing the waste.[2][4] Ensure the

container is compatible with octyl methacrylate.

Storage: Store the waste container in a well-ventilated, locked-up area, away from heat,

sparks, open flames, and hot surfaces.[2][4]

Disposal: Arrange for the disposal of the waste through a licensed professional waste

disposal service or at an approved waste disposal plant.[2][3] Methods may include

controlled incineration with flue gas scrubbing.[3] Do not dispose of octyl methacrylate
down the drain or into sewer systems.[2][3]

Contaminated Clothing: Contaminated work clothing should not be allowed out of the

workplace.[2] Take off contaminated clothing and wash it before reuse.[4] If heavily

contaminated, it should be disposed of as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of octyl
methacrylate waste.
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Octyl Methacrylate Disposal Workflow
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Caption: Workflow for the safe handling and disposal of octyl methacrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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